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Compound of Interest

Compound Name: 3,5,5-Trimethylhexanal

Cat. No.: B1630633

An In-depth Technical Guide to the Safe Handling of 3,5,5-Trimethylhexanal

Introduction

3,5,5-Trimethylhexanal (CAS No. 5435-64-3), also known as isononylaldehyde, is a
branched-chain aliphatic aldehyde.[1][2] Due to its distinct aldehydic, green, and citrus-like
aroma, it finds application in the fragrance and flavor industries and serves as a versatile
intermediate in chemical synthesis.[3][4][5] Like many aldehydes, its chemical reactivity
necessitates a thorough understanding of its hazard profile to ensure safe handling in a
research and development environment.

This guide serves as a comprehensive technical resource for researchers, scientists, and drug
development professionals. It moves beyond mere procedural lists to provide the causal
reasoning behind safety protocols, empowering laboratory personnel to handle 3,5,5-
Trimethylhexanal with an informed and proactive approach to safety. The protocols herein are
designed as self-validating systems, grounded in established chemical safety principles and
authoritative data.

Section 1: Hazard Identification and
Physicochemical Properties

A foundational element of safe handling is a complete understanding of the substance's
intrinsic properties and associated hazards. 3,5,5-Trimethylhexanal is a flammable liquid that
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poses risks of skin and eye irritation and may cause allergic skin sensitization.[1][6][7]

Table 1: Physicochemical Properties of 3,5,5-

Trimethylhexanal

Property Value Source(s)
CAS Number 5435-64-3 [8]
Molecular Formula CoH1s0 [8]
Molecular Weight 142.24 g/mol [1][3]
Appearance Colorless to pale yellow liquid [9]
Odor Aldehydic, citrus, fresh, green [31[5]
Boiling Point 173 °C (343.4 °F) [1]
Melting Point <-60 °C (-76 °F) [1]
Flash Point 34 -47°C (93.2 - 116 °F) o]
(closed cup)
Density ~0.820 g/cm?3 at 20°C [1][9]

Vapor Pressure

0.08 mmHg at 25°C

[1]9]

Water Solubility

Low (approx. 100 - 189 mg/L)

[4]119]

Log P (octanol/water)

2.7-3.09

[1](7]

Table 2: GHS Classification for 3,5,5-Trimethylhexanal
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Classification Hazard Code Hazard Statement Pictogram
o Flammable liquid and
Flammable Liquids H226 &
vapor
Skin Irritation H315 Causes skin irritation !

May cause an allergic

Skin Sensitization H317 ] )
skin reaction
) ] Harmful to aquatic life
Chronic Aquatic ] )
H412 with long lasting None
Hazard

effects

Data sourced from multiple safety data sheets.[6][7]

Section 2: Toxicological Profile and Routes of
Exposure

Understanding the toxicology of 3,5,5-Trimethylhexanal is critical to appreciating the necessity
of the handling precautions outlined in this guide. The primary health risks are associated with
direct contact and inhalation.

o Skin (Dermal) Exposure: Classified as a skin irritant (H315), direct contact can cause
redness and inflammation.[1][6] More significantly, it is a skin sensitizer (H317), meaning that
repeated or prolonged exposure can lead to the development of an allergic skin reaction
(allergic contact dermatitis) in susceptible individuals.[6][10] Once an individual is sensitized,
subsequent exposures to even minute quantities can trigger a pronounced allergic response.

o Eye Exposure: The substance is irritating to the eyes, and direct contact can cause damage.

[1]

 Inhalation: Inhalation of vapors, particularly in poorly ventilated areas, may cause respiratory
tract irritation.[11] High concentrations can lead to central nervous system effects such as
drowsiness and dizziness.[11]

¢ Ingestion: Accidental ingestion may be harmful.[11] The oral LD50 in rats is reported as 3240
mg/kg, indicating moderate acute toxicity.[5]
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While the substance is not classified as genotoxic, comprehensive data on long-term
reproductive or carcinogenic effects are limited.[10] Therefore, the principle of minimizing
exposure (As Low As Reasonably Achievable - ALARA) is paramount.

( Primary Routes of Exposure
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Caption: Primary exposure routes for 3,5,5-Trimethylhexanal and their associated health
effects.

Section 3: Engineering Controls and Personal
Protective Equipment (PPE)

A systematic approach to exposure control, prioritizing engineering solutions over personal
protective measures, is essential for ensuring laboratory safety.

Engineering Controls

The primary defense against exposure to volatile and irritating chemicals is to handle them
within a properly functioning engineering control system.

o Chemical Fume Hood: All handling of stock solutions and procedures with the potential to
generate aerosols or vapors must be conducted in a chemical fume hood.[6][12] This is the
most effective way to prevent inhalation exposure.
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e Ventilation: The laboratory should have adequate general ventilation to ensure that any
fugitive emissions are diluted and removed. Air exchange rates should meet or exceed
institutional and regulatory standards.[11]

Personal Protective Equipment (PPE)

PPE is the last line of defense and must be selected based on the specific hazards of 3,5,5-
Trimethylhexanal.

o Eye and Face Protection: Chemical safety goggles are mandatory.[8][9] A face shield should
be worn in addition to goggles when there is a significant risk of splashing (e.qg., transferring
large volumes, working under pressure).

» Hand Protection: Chemical-resistant gloves are required. Given that this compound is a skin
irritant and sensitizer, glove selection is critical. Nitrile or butyl rubber gloves are suitable for
incidental contact. Always check the manufacturer's glove compatibility data. Gloves must be
inspected before use and changed immediately if contaminated or damaged.[8][9]

o Skin and Body Protection: A flame-resistant lab coat must be worn and kept fully fastened.[8]
For tasks with a higher risk of splashes, a chemically resistant apron should be worn over
the lab coat. Do not expose open cuts or abraded skin to the material.[11]

» Respiratory Protection: Respiratory protection is generally not required when handling small
guantities within a certified chemical fume hood. If engineering controls are not feasible or
during an emergency response (e.g., a large spill), a NIOSH-approved respirator with an
organic vapor (OV) cartridge is necessary.[8][9]
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Caption: Decision workflow for selecting appropriate PPE when handling 3,5,5-

Trimethylhexanal.

Section 4: Standard Operating Procedures for
Handling and Storage

Adherence to standardized procedures minimizes the risk of accidents and exposures.

General Handling Protocol

Preparation: Before handling, ensure all necessary engineering controls (fume hood) and
PPE are in place and functional. Confirm the location of the nearest safety shower, eyewash
station, and fire extinguisher.

Grounding: As 3,5,5-Trimethylhexanal is a flammable liquid, take measures to prevent
static discharge when transferring quantities greater than 500 mL. Use grounding and
bonding straps between containers and receiving equipment.[6][8]

Tool Selection: Use non-sparking tools for all operations.[6][7][8]

Aliquotting: Conduct all transfers and aliquotting of the chemical inside a chemical fume
hood. Avoid creating splashes or aerosols.

Hygiene: Do not eat, drink, or smoke in the laboratory.[11][12] Wash hands thoroughly with
soap and water after handling is complete, even if gloves were worn.[11]

Clothing: Contaminated work clothing must not be taken home. It should be removed
carefully and laundered separately or disposed of as hazardous waste, depending on the
level of contamination.[6][11]

Storage Requirements

Proper storage is crucial for maintaining the chemical's integrity and preventing hazardous

situations.

Conditions: Store in a cool, dry, well-ventilated area designated for flammable liquids.[6][11]
[12] The storage temperature should be kept below 25°C.
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o Container: Keep the container tightly sealed to prevent the escape of vapors and potential
oxidation.[6][12] Storage under an inert gas (e.g., nitrogen or argon) is recommended to
maintain purity.[4][6][9]

e Incompatibilities: Store away from strong oxidizing agents (e.g., nitrates, peroxides, chlorine
bleaches) and strong bases, as these can initiate vigorous or explosive reactions.[9][11]

« Ignition Sources: The storage area must be free of heat, sparks, open flames, and other
sources of ignition.[12]

Section 5: Emergency Protocols

Preparedness is key to mitigating the consequences of an accidental release or exposure.

Protocol 1: First Aid Measures

Immediate and appropriate first aid can significantly reduce the severity of an injury.
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Exposure Route First Aid Procedure

1. Immediately move the affected person
to fresh air.[6][13]2. If breathing is
difficult, trained personnel may

Inhalation administer oxygen.[13]3. If breathing has
stopped, perform artificial respiration.[6]
[13]4. Seek immediate medical attention.
[13]

1. Immediately remove all contaminated
clothing, including footwear.[6][7]2. Flush the
) affected skin with copious amounts of soap and
Skin Contact ) )
water for at least 15 minutes.[13]3. If skin
irritation or a rash develops, seek medical

attention.[6][7]

1. Immediately flush eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[6][11][13]2. Remove
Eye Contact ]

contact lenses if present and easy to do so.

Continue rinsing.[12]3. Seek immediate medical

attention.[13]

| Ingestion | 1. Do NOT induce vomiting.[14]2. Rinse the mouth thoroughly with water.[6][7]3.
Never give anything by mouth to an unconscious person.[6][7][14]4. Seek immediate medical
attention.[11][13] |

Protocol 2: Spill Containment and Cleanup

e Minor Spill (<100 mL in a fume hood):
o Alert others in the immediate area.

o Wearing appropriate PPE, contain the spill with a non-combustible, inert absorbent
material like vermiculite, sand, or earth.[1][7][11]
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o Carefully collect the absorbed material using non-sparking tools and place it into a clearly
labeled, sealable container for hazardous waste disposal.[1]

o Wipe the spill area with a suitable solvent (e.g., isopropanol) followed by soap and water.
Place all cleanup materials in the waste container.[1][7]

e Major Spill (>100 mL or any spill outside a fume hood):
o Evacuate all non-essential personnel from the area immediately.
o Alert your institution's emergency response team.
o Eliminate all ignition sources and increase ventilation if it is safe to do so.[11]

o Only personnel trained in hazardous spill response and equipped with full protective gear,
including respiratory protection, should attempt to clean up the spill.[9][11]
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Caption: A decision-making workflow for responding to a 3,5,5-Trimethylhexanal spill.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical powder, or carbon
dioxide (CO2).[8][11] Water spray can be used to cool fire-exposed containers, but a solid
stream of water may be ineffective and could spread the flammable liquid.[1][9][11]

» Specific Hazards: The substance is flammable and emits toxic fumes under fire conditions.[1]
[9] Vapors can travel a significant distance to an ignition source and flash back.

o Protective Equipment: Firefighters must wear full protective clothing and a self-contained
breathing apparatus (SCBA).[1][9][11]

Section 6: Waste Disposal

All waste containing 3,5,5-Trimethylhexanal, including contaminated absorbent materials and
disposable PPE, must be treated as hazardous waste.

e Collection: Collect waste in a dedicated, clearly labeled, and sealed container. Do not mix
with incompatible waste streams.

» Disposal: Disposal must be handled by a licensed professional waste disposal service.[9]
The preferred method is incineration in a chemical incinerator equipped with an afterburner
and scrubber.[9] All disposal activities must be in strict accordance with all applicable federal,
state, and local environmental regulations.[6][9][12]

Conclusion

3,5,5-Trimethylhexanal is a valuable chemical for research and industry, but its safe use
hinges on a disciplined and knowledgeable approach to handling. By understanding its
physicochemical properties, toxicological risks, and the rationale behind safety protocols,
laboratory professionals can effectively mitigate exposure and prevent accidents. The
consistent application of engineering controls, appropriate PPE, and established emergency
procedures forms the bedrock of a robust safety culture when working with this and other
reactive aldehydes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 14 /14 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1630633?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

